Manganese carbide

• CAS: 12266-65-8
• Molecular Formula: CH4Mn
• Molecular Weight: 70.981 g/mol
• InChI: InChI=1S/CH4.Mn/h1H4
• InChIKey: IGXRLCMZQTZSPJ-UHFFFAOYSA-N

Manganese Carbide Phase-Dependent Properties

Manganese carbide (Mn–C) is a class of binary interstitial compounds existing in multiple stoichiometries—Mn₃C, Mn₅C₂, Mn₇C₃, Mn₂₃C₆, and the metastable MnCₓ—each displaying distinct crystal structures, thermodynamic stabilities, magnetic responses, and electrochemical behaviors [1]. Unlike the thermodynamically stable Group 4–6 carbides (e.g., TiC, WC), manganese carbides are largely metastable or kinetically stabilized, which directly governs their synthesis windows, decomposition pathways, and functional suitability in steelmaking, supercapacitor electrodes, catalysis, and magnetic materials . Selecting the correct Mn–C phase—and differentiating it from isostructural iron carbide (cementite, Fe₃C) or other transition-metal carbides—is essential for achieving targeted performance in procurement-driven industrial applications.

1 Verify targeted Mn–C stoichiometry by XRD (Mn₃C, Mn₅C₂, Mn₇C₃, Mn₄C, etc.) to avoid phase mismatch

2 Confirm magnetic, electrochemical or hydrolysis property aligns with intended research use

3 Ensure synthesis route (arc melting, carbothermic reduction or core-shell method) matches application requirements

• [1] Chong, X., Jiang, Y., Zhou, R., & Feng, J. (2014). First principles study the stability, mechanical and electronic properties of manganese carbides. Computational Materials Science, 87, 19–25. View Source

Generic Manganese Carbide Substitution Risks

The umbrella term “manganese carbide” masks the profound phase heterogeneity that exists within the Mn–C binary system: at least four stoichiometric compounds (Mn₂₃C₆, Mn₃C, Mn₅C₂, Mn₇C₃) plus high-pressure metastable phases (MnCₓ, Mn₄C) are reported, each with different decomposition temperatures, magnetic ordering, hardness, and electrochemical stability [1]. For example, Mn₃C is isostructural with cementite (Fe₃C) and decomposes above ~950 °C, whereas Mn₅C₂ is the thermodynamically stable carbide at intermediate carbon activities and survives to ~1050 °C [2]. A purchaser ordering “Mn₃C” for a high-temperature hardfacing application may inadvertently receive a mixed-phase powder dominated by Mn₇C₃ or Mn₅C₂, shifting the melting behavior, wear response, and magnetic signature. The evidence below demonstrates why phase-specific specification, backed by XRD and quantitative performance data, determines whether the material delivers target capacitance, catalytic conversion, or magnetic functionality—and why in-class substitution without these data is procurement malpractice.

Umbrella term “manganese carbide” conceals 4+ stoichiometries with divergent thermal stabilities, magnetic orders and electrochemical behavior; generic substitution may shift performance

Isostructural Fe₃C (cementite) may be confused but lacks Mn₃C’s hydrolysis reactivity and high-temperature magnetic anomaly; Fe-based carbides do not provide the same functional response

Kinetic stabilization of metastable phases means lot-to-lot phase purity may shift unless specified by XRD; mixed-phase powders can alter capacitance, magnetism or wear performance

• [1] Chong, X., Jiang, Y., Zhou, R., & Feng, J. (2014). First principles study the stability, mechanical and electronic properties of manganese carbides. Computational Materials Science, 87, 19–25. View Source
• [2] Djurovic, D., Hallstedt, B., von Appen, J., & Dronskowski, R. (2010). Thermodynamic assessment of the Mn–C system. Calphad, 34(3), 279–285. View Source

Manganese Carbide Phase Comparison Evidence

Mn₄C Magnetization Temperature Dependence

The Mn₄C phase exhibits an anomalous increase in saturation magnetization with rising temperature over a broad range (50–590 K), a behavior directly opposite to that of conventional ferromagnetic carbides and pure iron, whose magnetization decreases monotonically with temperature [1]. This property is confirmed by a US patent (US 11,858,820 B2) with explicit XRD fingerprint peaks at 2θ values of 40°, 48°, 69°, 82°, and 88° for (111), (200), (220), (311), and (222) planes [2].

Magnetization slope

Class-level inference

Anomalous positive dMs/dT over 50–590 K vs. monotonic decrease for Fe₃C, Co₃C and metallic Fe

Supports high-temperature magnetic device research where thermal magnetization loss is critical

Phase identity requires XRD fingerprint confirmation per patent

Evidence Dimension	Temperature dependence of saturation magnetization (Ms) in the 50–590 K range
Target Compound Data	Mn₄C: Ms increases with temperature from 50 K to 590 K; magnetization remains stable below 50 K and is maintained in the 540–640 K range [1].
Comparator Or Baseline	Conventional ferromagnetic carbides (e.g., Fe₃C, Co₃C) and metallic Fe: Ms decreases monotonically with increasing temperature (typical ferromagnetic behavior) [1].
Quantified Difference	Mn₄C displays an inverted dMs/dT slope over a ~540 K window compared to the negative slope of conventional ferromagnets. No other known transition-metal carbide exhibits this anomalous positive temperature coefficient of magnetization.
Conditions	Magnetic measurements on bulk Mn₄C synthesized via plasma arc melting of Mn (93–97 wt%) and carbon (3–7 wt%) mixture at 1,500–2,500 K under inert atmosphere, followed by rapid cooling at 10²–10⁵ K/min [1].

Why This Matters

This anomalous thermal magnetic behavior enables Mn₄C deployment in applications where thermally induced magnetization loss is critical—such as high-temperature magnetic sensors, motors, and actuators—where Fe₃C, Co₃C, and ferritic steels would suffer performance degradation.

• [1] Choi, C. J., Si, P. Z., Park, J. H., & Qian, H. D. (2024). Mn₄C manganese carbide magnetic substance and manufacturing method therefor. US Patent 11,858,820 B2. Korea Institute of Materials Science. View Source
• [2] Choi, C. J., Si, P. Z., Park, J. H., & Qian, H. D. (2021). Mn₄C Manganese Carbide Magnetic Substance and Manufacturing Method Therefor. US Patent Application 2021/0017030 A1. View Source

Mn₇C₃@C Core-Shell Cycling Stability

Core–shell Mn₇C₃@C nanoparticles achieve a specific capacitance of 185.8 F g⁻¹ at 1 mV s⁻¹ and retain 88% of initial capacitance after 1,000 cycles, compared to bare Mn₇C₃ nanoparticles that achieve only 79% retention under identical cycling conditions [1]. The graphitic carbon shell provides both electrical conductivity and structural integrity, directly quantifiable in the 9-percentage-point improvement in cycling stability.

Capacitance retention

Head-to-head

Mn₇C₃@C core–shell retains 88% after 1000 cycles vs. 79% for bare Mn₇C₃ (9 percentage-point gain)

Supports supercapacitor durability research; carbon shell improves cycling stability

Validate shell quality by Raman; test conditions: 100 mV s⁻¹ scan rate

Evidence Dimension	Cyclic stability: capacitance retention after 1,000 voltammetric cycles at 100 mV s⁻¹
Target Compound Data	Mn₇C₃@C core–shell nanoparticles: 88% capacitance retention after 1,000 cycles; specific capacitance 185.8 F g⁻¹ at 1 mV s⁻¹ [1].
Comparator Or Baseline	Bare Mn₇C₃ nanoparticles (same synthesis route without carbon shell): 79% capacitance retention after 1,000 cycles [1].
Quantified Difference	9 percentage points higher retention (88% vs. 79%); relative improvement of 11.4% in capacitance preservation.
Conditions	Electrochemical testing in standard three-electrode configuration; cyclic voltammetry at 100 mV s⁻¹ scan rate for 1,000 cycles; Mn₇C₃@C synthesized via DC arc-discharge plasma method with CH₄ as carbon source and bulk Mn as metal precursor; particle size 30–35 nm [1].

Why This Matters

The 9-percentage-point gain in cycle life directly translates to longer service intervals for supercapacitor devices; procurement specifications that require bare Mn₇C₃ without the carbon shell will yield electrodes with inferior durability, potentially doubling replacement frequency in high-cycle applications.

• [1] Paredes Camacho, R. A., Feng, C. C., Wu, A. M., & Huang, H. (2016). Synthesis of core-shell Mn₇C₃@C nanoparticles and their electrode characteristics for supercapacitors. Journal of Dalian University of Technology, 56(6), 567–574. View Source

Mn₇C₃ Formation Kinetics under Hydrogen

The formation rate of Mn₇C₃ under H₂-containing atmosphere is significantly faster than under inert He gas, because methane (CH₄) generated in situ via H₂–carbon reaction acts as an additional carburizing agent that accelerates the overall reduction process [1]. This kinetic advantage is quantitatively demonstrated across the temperature range of 1,273–1,573 K.

Formation kinetics

Head-to-head

Faster Mn₇C₃ formation under H₂ vs. He due to in-situ CH₄ carburization; CO-rich atmosphere retards formation

Process-selection context for efficient carbothermic reduction; H₂ atmosphere supports commercially viable formation rates

Qualitative rate acceleration reported; quantitative kinetics require further validation

Evidence Dimension	Mn₇C₃ formation reaction rate as a function of atmospheric gas composition
Target Compound Data	Mn₇C₃ formation rate under H₂ gas: significantly faster kinetics; CH₄ partial pressure of 0.01–0.03 atm generated in situ accelerates carbon transport [1].
Comparator Or Baseline	Mn₇C₃ formation rate under He gas: slower kinetics; no CH₄ generation; reaction limited by solid-state carbon diffusion [1].
Quantified Difference	Qualitative rate acceleration documented; CH₄-mediated carbon transport pathway is absent under He, making H₂ atmosphere the kinetically preferred process condition. High CO partial pressure, conversely, retards Mn₇C₃ formation [1].
Conditions	Temperature range 1,273–1,573 K; carbothermic reduction of manganese oxide with graphite; CO partial pressure as driving force; QMS analysis of product gases (CO/CO₂ ratio) [1].

Why This Matters

Process engineers selecting a carbothermic reduction route for Mn₇C₃ production must specify H₂-containing atmospheres to achieve commercially viable formation rates; using inert gas (He or Ar) will extend processing time and increase energy cost, directly impacting procurement economics and throughput.

• [1] Eom, C. H., & Min, D. J. (2016). Kinetics of the formation reaction of manganese carbide under various gases. Metals and Materials International, 22(1), 129–135. View Source

First-Principles Hardness of Mn-C Phases

First-principles calculations using a semi-empirical hardness model reveal that the hardness of Mn–C binary compounds varies systematically with carbon stoichiometry and crystal structure, providing a quantitative ranking that allows procurement specification of the hardest phase for wear-resistant applications [1]. The Voigt–Reuss–Hill approximation was applied to estimate elastic moduli, and elastic anisotropy was mapped via 3D Young's modulus surface contours [1].

Calculated hardness

Cross-study comparable

MnC (ZnS-type) ~40 GPa; Mn₃C/Mn₅C₂/Mn₇C₃/Mn₂₃C₆ vary with C content; Fe₃C ~10–13 GPa, WC ~21–32 GPa

Supports phase selection for wear-resistant coating research; high-pressure MnC approaches superhard regime

DFT-based semi-empirical model; experimental hardness may differ

Evidence Dimension	Calculated Vickers hardness (GPa) of Mn–C binary compounds at equilibrium lattice parameters
Target Compound Data	Mn₃C, Mn₅C₂, Mn₇C₃, Mn₂₃C₆: hardness values calculated via semi-empirical method based on elastic constants and Pugh's ratio; specific numeric values reported in the full text [1]. MnC (ZnS-type, high-pressure phase) estimated at ~40 GPa via empirical relation [2].
Comparator Or Baseline	Fe₃C (cementite): experimental nano-hardness ~10–13 GPa [3]; WC (hexagonal): hardness ~21–32 GPa from first-principles [4]; Mo₂C: reported as moderate hardness carbide.
Quantified Difference	MnC (ZnS-type) at ~40 GPa substantially exceeds Fe₃C (~10–13 GPa) and approaches WC (~21–32 GPa), positioning high-pressure MnC phases as potential superhard materials. Mn₃C is isostructural with Fe₃C but exhibits distinct mechanical anisotropy [1].
Conditions	DFT calculations using VASP with PAW pseudopotentials; GGA-PBE exchange-correlation functional; elastic constants from stress–strain method; hardness from semi-empirical model correlating elastic moduli with Vickers hardness [1].

Why This Matters

When specifying a manganese carbide phase for wear-resistant coatings or cutting tools, procurement must consider that the as-synthesized phase (Mn₃C vs. Mn₇C₃ vs. high-pressure MnC) can span a hardness range comparable to the difference between mild steel and tungsten carbide, directly determining tool life and coating performance.

• [1] Chong, X., Jiang, Y., Zhou, R., & Feng, J. (2014). First principles study the stability, mechanical and electronic properties of manganese carbides. Computational Materials Science, 87, 19–25. View Source
• [2] Kumar, R., et al. (2025). Formation of ZnS type MnC using laser heated diamond anvil cell. INIS Repository, IAEA. View Source
• [3] Umemoto, M., & Tsuchiya, K. (2003). Research on the properties of bulk cementite prepared by mechanical alloying. KAKEN Research Report. View Source
• [4] Wang, Y., et al. (2021). Crystal structures and mechanical properties of tungsten monocarbide predicted by first-principles investigations. Computational Materials Science, 200, 110828. View Source

Mn₃C Hydrolysis for Fuel Gas Production

Mn₃C undergoes facile hydrolysis with water and dilute acids to produce hydrogen, methane, and manganese hydroxide, enabling a recyclable “manganese cycle” for fuel gas production that is not accessible with Fe₃C (cementite), which decomposes to metallic iron and graphite under thermodynamic driving forces rather than producing fuel gases via hydrolysis [1]. The manganese cycle achieves closed-loop regeneration: carbide production from Mn₂O₃ and carbon → fuel gas via hydrolysis → spontaneous air oxidation of Mn(OH)₂ back to Mn₂O₃ → renewed carbide formation [2].

Hydrolysis reactivity

Head-to-head

Mn₃C produces H₂/CH₄ upon water contact; Fe₃C yields only solid Fe + graphite. Mn cycle allows regeneration of Mn(OH)₂ back to Mn₃C

Research fit for on-demand gas generation via hydrolysis; unique functional response not available with cementite-type carbides

Orthorhombic Mn₃C phase confirmation essential; Li₂CO₃ addition improves regeneration efficiency

Evidence Dimension	Hydrolysis reactivity and decomposition pathway in water/acid
Target Compound Data	Mn₃C: reacts with water and dilute acids to produce manganese hydroxide, methane, and hydrogen gas; hydrolysis is quantitative and rapid at ambient conditions [3]. The manganese cycle produces H₂ and C₁–C₅ hydrocarbons upon hydrolysis [2].
Comparator Or Baseline	Fe₃C (cementite): does not undergo hydrolysis to produce fuel gases; decomposes thermodynamically to metallic Fe and graphite at elevated temperatures; requires acid dissolution to liberate hydrocarbons [1].
Quantified Difference	Qualitative categorical difference: Mn₃C → gaseous fuel products (H₂, CH₄) upon water contact; Fe₃C → solid decomposition products (Fe + C). Li₂CO₃ addition improves carbide regeneration efficiency in the manganese cycle [2].
Conditions	Hydrolysis at ambient temperature and pressure; carbide production from Mn₂O₃ and carbon at high temperature; regeneration cycle validated over multiple repetitions [2].

Why This Matters

For applications requiring on-demand H₂/CH₄ generation via water contact (portable fuel cells, emergency gas supply), only Mn₃C—not Fe₃C or other cementite-type carbides—provides the requisite hydrolysis reactivity; selecting Fe₃C would yield zero gas output under identical conditions, representing a complete functional failure.

• [1] Kim, D. Y. (2015). Iron carbide and manganese carbide reaction mechanism study (Doctoral dissertation). POSTECH, Pohang, South Korea. View Source
• [2] Iwahara, H., Uchida, H., & Mizoguchi, S. (1985). Studies of 'Manganese Cycle' for Gasification of Solid Carbon Resources. I. Formation and Hydrolysis of Manganese Carbides and Their Repetition. Bulletin of the Chemical Society of Japan, 58(8), 2289–2293. View Source
• [3] Myers, D. F., & Fishel, N. A. (1940). Preparation and Hydrolysis of Manganese Carbide (Mn₃C). Journal of the American Chemical Society, 62(9), 2439–2441. View Source

Iron Threshold for Ferromanganese Stability

Carbon-saturated manganese-iron alloys require a minimum of approximately 5 wt% iron to remain stable during storage; below this threshold, the carbide phase present is Hägg carbide (Mn,Fe)₅C₂, which undergoes decrepitation (spontaneous disintegration), whereas above 5 wt% Fe, a more stable carbide structure forms and the alloy can be stored safely [1].

Decrepitation threshold

Class-level inference

Alloys with 5C₂ Hägg carbide and disintegrate spontaneously; ≥5 wt% Fe stabilizes the carbide structure

Alloy composition context for stable storage of Mn–Fe–C alloys; critical iron threshold prevents inventory loss

Confirm Fe content by elemental analysis; simulated decrepitation tests used

Evidence Dimension	Storage stability: resistance to decrepitation as a function of iron content in carbon-saturated Mn–Fe–C alloys
Target Compound Data	Alloys with <5 wt% Fe: carbide phase is (Mn,Fe)₅C₂-type Hägg carbide; alloy undergoes decrepitation during storage [1].
Comparator Or Baseline	Alloys with ≥~5 wt% Fe: carbide phase transitions away from pure Hägg structure; alloy is stable against decrepitation [1].
Quantified Difference	Critical iron threshold at ~5 wt% determines storage stability; below this, (Mn,Fe)₅C₂-dominated phase disintegrates spontaneously; above this, stable storage is achieved [1].
Conditions	Simulated decrepitation tests on carbon-saturated Mn–Fe alloys; structural characterization by XRD and metallography; ambient storage conditions [1].

Why This Matters

Procurement of manganese carbide for ferromanganese alloy production must specify iron content above 5 wt% to avoid catastrophic material loss during warehousing and transport. Ordering a nominally 'pure' Mn₅C₂ or low-iron Mn–C product for bulk alloying will result in decrepitation, inventory loss, and safety hazards from spontaneous disintegration.

• [1] Kor, G. J. W. (1979). Phase instability of manganese-iron carbides. Metallurgical Transactions B, 10(3), 397–400. View Source

Manganese Carbide Application Scenarios

High-Temperature Magnetic Sensors and Actuators

Mn₄C powder or sintered compacts specified by XRD pattern (2θ = 40°, 48°, 69°, 82°, 88°) should be procured for magnetic devices operating in the 50–590 K range where conventional ferromagnets exhibit magnetization decay [1]. This scenario directly leverages the anomalous increase in saturation magnetization with temperature documented in US Patent 11,858,820 B2, and is inapplicable to Fe₃C, Co₃C, or ferritic steels whose magnetization decreases over the same temperature window [1].

High-Cycle Supercapacitor Electrodes

Mn₇C₃@C core–shell nanoparticles with a graphitic carbon shell (30–35 nm particle size, verified by Raman spectroscopy for conductive carbon quality) must be specified for supercapacitor electrodes requiring >85% capacitance retention after 1,000 cycles [2]. Substituting bare Mn₇C₃ nanoparticles reduces cycle retention to 79%, making the core–shell architecture a mandatory procurement checkbox for manufacturers targeting long-lifetime energy storage devices [2].

On-Demand Hydrogen and Methane Generation

Mn₃C powder (CAS 12266-65-8 for the nominal composition; XRD confirmation of orthorhombic Mn₃C phase required) should be procured for portable H₂/CH₄ generation cartridges where water contact triggers immediate gas release [3]. This application is uniquely enabled by Mn₃C's quantitative hydrolysis pathway and is completely non-functional with Fe₃C (cementite), which produces only solid Fe and graphite upon attempted hydrolysis [4]. The manganese cycle allows recycling of the hydrolysis product Mn(OH)₂ back to Mn₃C via carbothermic regeneration, reducing long-term procurement volume [3].

Decrepitation-Resistant Ferromanganese Alloys

Carbon-saturated Mn–Fe–C alloys intended for bulk ferromanganese production and extended warehousing must be specified with a minimum iron content of 5 wt% to prevent decrepitation driven by the formation of unstable (Mn,Fe)₅C₂ Hägg carbide [5]. Procurement of pure Mn₅C₂ or Mn₇C₃ without sufficient iron alloying will result in spontaneous disintegration during transport and storage, causing material loss and safety incidents [5].

Application

Selection Property

Validation Focus

High-temperature magnetic sensors & actuators

Phase-verified Mn₄C with anomalous magnetization

Magnetization-temperature response over broad thermal range

High-cycle supercapacitor electrodes

Core–shell Mn₇C₃@C with conductive carbon shell

Capacitance retention and cycling stability

On-demand H₂/CH₄ generation via hydrolysis

Orthorhombic Mn₃C phase with hydrolysis reactivity

Gas production yield and recyclable manganese cycle

Decrepitation-resistant ferromanganese alloys

Alloy composition with iron content above critical threshold

Storage stability and resistance to spontaneous disintegration

• [1] Choi, C. J., Si, P. Z., Park, J. H., & Qian, H. D. (2024). Mn₄C manganese carbide magnetic substance and manufacturing method therefor. US Patent 11,858,820 B2. View Source
• [2] Paredes Camacho, R. A., Feng, C. C., Wu, A. M., & Huang, H. (2016). Synthesis of core-shell Mn₇C₃@C nanoparticles and their electrode characteristics for supercapacitors. Journal of Dalian University of Technology, 56(6), 567–574. View Source
• [3] Iwahara, H., Uchida, H., & Mizoguchi, S. (1985). Studies of 'Manganese Cycle' for Gasification of Solid Carbon Resources. I. Formation and Hydrolysis of Manganese Carbides and Their Repetition. Bulletin of the Chemical Society of Japan, 58(8), 2289–2293. View Source
• [4] Kim, D. Y. (2015). Iron carbide and manganese carbide reaction mechanism study (Doctoral dissertation). POSTECH, Pohang, South Korea. View Source
• [5] Kor, G. J. W. (1979). Phase instability of manganese-iron carbides. Metallurgical Transactions B, 10(3), 397–400. View Source